Cytostatic Potency in Colon Carcinoma
Pluraflavin A exhibits an IC50 in the subnanomolar range (<1 nM) in a colon carcinoma proliferation assay [1]. In contrast, structurally related pluramycin-class compounds kidamycin and photokidamycin demonstrate IC50 values in the micromolar range against human breast cancer cell lines: photokidamycin yields IC50 = 3.51 µM against MCF7 cells and IC50 = 0.66 µM against MDA-MB-231 cells [2]. The potency differential between pluraflavin A (subnanomolar) and kidamycin-class compounds (micromolar) exceeds three orders of magnitude. While hedamycin, another pluramycin analog bearing an epoxide side chain, also achieves subnanomolar IC50 values upon 72-hour exposure [3], pluraflavin A's unique 4-epi-vancosamine substitution at position 13 distinguishes it structurally and may confer differential DNA sequence selectivity not yet fully characterized [1].
| Evidence Dimension | Cytostatic potency (IC50) |
|---|---|
| Target Compound Data | Subnanomolar (<1 nM) in colon carcinoma proliferation assay |
| Comparator Or Baseline | Photokidamycin: IC50 = 3.51 µM (MCF7), 0.66 µM (MDA-MB-231); Kidamycin: IC50 in micromolar range |
| Quantified Difference | >1000-fold greater potency for pluraflavin A |
| Conditions | Colon carcinoma proliferation assay (pluraflavin A); 72-hr exposure, MCF7 and MDA-MB-231 breast cancer cell lines (kidamycin/photokidamycin) |
Why This Matters
The subnanomolar potency of pluraflavin A supports its selection as a high-sensitivity tool compound for colon carcinoma research, whereas micromolar-potency pluramycins may be unsuitable for applications requiring extreme cytotoxic potency.
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- [2] Lee B, et al. Rubiflavin G, photorubiflavin G, and photorubiflavin E: Novel pluramycin derivatives from Streptomyces sp. W2061 and their anticancer activity against breast cancer cells. J Antibiot (Tokyo). 2023. doi:10.1038/s41429-023-00625-4 View Source
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